Cas no 5256-77-9 (Copper(1+) but-3-en-1-yn-1-ide)

• Product Name: Copper(1+) but-3-en-1-yn-1-ide
• CAS No: 5256-77-9
• MF: C₄H₃Cu
• MW: 114.612622499466
• CID: 2830335
• PubChem ID: 76519090
• Update Time: 2025-04-21

Copper(1+) but-3-en-1-yn-1-ide Chemical and Physical Properties

Names and Identifiers

• Copper(1+) but-3-en-1-yn-1-ide
• DTXSID60722170
• 5256-77-9

• Inchi： 1S/C4H3.Cu/c1-3-4-2;/h3H,1H2;/q-1;+1
• InChI Key： NBOZCPAHGWAIQH-UHFFFAOYSA-N
• SMILES： [Cu+].C(C#[C-])=C

Computed Properties

• Exact Mass: 113.953072Da
• Monoisotopic Mass: 113.953072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 51.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų